(±)13-HpODE
(±)13-HpODE
(±)13-HpODE is a racemic mixture of hydroperoxides derived non-enzymatically from linoleic acid through the action of reactive oxygen species. Lipid hydroperoxides, including 13-HpODE, have limited direct biological actions, such as the activation of lipoxygenases. Normally, (±)13-HpODE is rapidly reduced to (±)13-HODE, a compound which exhibits many biological activities. Importantly, 13-HpODE can also be metabolized to unsaturated aldehydes that can, in turn, covalently bind to DNA, amino acids, and proteins.
Brand Name:
Vulcanchem
CAS No.:
23017-93-8
VCID:
VC0139384
InChI:
InChI=1S/C18H32O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h7,9,12,15,17,21H,2-6,8,10-11,13-14,16H2,1H3,(H,19,20)/b9-7-,15-12+
SMILES:
CCCCCC(C=CC=CCCCCCCCC(=O)O)OO
Molecular Formula:
C18H32O4
Molecular Weight:
312.4 g/mol
(±)13-HpODE
CAS No.: 23017-93-8
Reference Standards
VCID: VC0139384
Molecular Formula: C18H32O4
Molecular Weight: 312.4 g/mol
CAS No. | 23017-93-8 |
---|---|
Product Name | (±)13-HpODE |
Molecular Formula | C18H32O4 |
Molecular Weight | 312.4 g/mol |
IUPAC Name | (9Z,11E)-13-hydroperoxyoctadeca-9,11-dienoic acid |
Standard InChI | InChI=1S/C18H32O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h7,9,12,15,17,21H,2-6,8,10-11,13-14,16H2,1H3,(H,19,20)/b9-7-,15-12+ |
Standard InChIKey | JDSRHVWSAMTSSN-BSZOFBHHSA-N |
Isomeric SMILES | CCCCCC(/C=C/C=C\CCCCCCCC(=O)O)OO |
SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)O)OO |
Canonical SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)O)OO |
Description | (±)13-HpODE is a racemic mixture of hydroperoxides derived non-enzymatically from linoleic acid through the action of reactive oxygen species. Lipid hydroperoxides, including 13-HpODE, have limited direct biological actions, such as the activation of lipoxygenases. Normally, (±)13-HpODE is rapidly reduced to (±)13-HODE, a compound which exhibits many biological activities. Importantly, 13-HpODE can also be metabolized to unsaturated aldehydes that can, in turn, covalently bind to DNA, amino acids, and proteins. |
Synonyms | 13-HPOD 13-HPODE 13-hydroperoxy-9,11-octadecadienoic acid 13-hydroperoxy-9,11-octadecadienoic acid, (Z,E)-isome |
Reference | 1.Jones, G.D.,Russell, L.,Darley-Usmar, V.M., et al. Role of lipid hydroperoxides in the activation of 15-lipoxygenase. Biochemistry 35, 7197-7203 (1996). |
PubChem Compound | 6437847 |
Last Modified | Nov 11 2021 |
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